Isoxanthohumol

Description

Isoxanthohumol (IX) is a prenylflavonoid derived from xanthohumol, found in Humulus lupulus (hops) . It exhibits anti-inflammatory, anti-angiogenic, and pro-apoptotic activities, though with lesser potency than xanthohumol . IX can modulate signaling between endothelial cells and vascular smooth muscle cells, decreasing levels of TNF-α, NF-kB, VEGF-R2, and angiopoietins 1 and 2 . In mature adipocytes, IX increases reactive oxygen species (ROS) and induces apoptosis, while in preadipocytes, it inhibits differentiation and induces apoptosis by increasing cytochrome c and PARP and decreasing PPARy, adipocyte protein 2, and CEBP2 upon stimulation .

This compound undergoes transformation in vitro and in the intestine to form 8-prenylnaringenin, a potent phytoestrogen . Isoxanthohumol is also present in beer as a result of the hops used in its production . Research indicates that isoxanthohumol has antiviral, antibacterial, and antifungal activity . Derivatives of isoxanthohumol include 7,4′-Di-O-methylisoxanthohumol, 7-O-methylisoxanthohumol, 7-O-n-pentylisoxanthohumol, among others .

Xanthohumol is the corresponding prenylated chalcone of Isoxanthohumol . It is one of many bioactive prenylflavonoids that can be isolated from the hops plant .

• CAS No.: 521-48-2
• Product Name: Isoxanthohumol
• Molecular Formula: C21H22O5
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C21H22O5/c1-12(2)4-9-15-16(23)10-19(25-3)20-17(24)11-18(26-21(15)20)13-5-7-14(22)8-6-13/h4-8,10,18,22-23H,9,11H2,1-3H3
• Standard InChIKey: YKGCBLWILMDSAV-UHFFFAOYSA-N
• SMILES: CC(=CCC1=C2C(=C(C=C1O)OC)C(=O)CC(O2)C3=CC=C(C=C3)O)C
• Canonical SMILES: CC(=CCC1=C2C(=C(C=C1O)OC)C(=O)CC(O2)C3=CC=C(C=C3)O)C
• Synonyms: isoxanthohumol
• PubChem Compound: 513197
• Last Modified: Sep 14 2023